1'-oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide

• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 1-oxo-2-phenyl-N-(1,3-thiazol-2-yl)spiro[4H-isoquinoline-3,1'-cyclohexane]-4-carboxamide
• InChI: InChI=1S/C24H23N3O2S/c28-21(26-23-25-15-16-30-23)20-18-11-5-6-12-19(18)22(29)27(17-9-3-1-4-10-17)24(20)13-7-2-8-14-24/h1,3-6,9-12,15-16,20H,2,7-8,13-14H2,(H,25,26,28)
• InChI Key: LZSSCUAXHVJBPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(C3=CC=CC=C3C(=O)N2C4=CC=CC=C4)C(=O)NC5=NC=CS5

Description

1'-Oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a spirocyclic compound featuring a cyclohexane ring fused to a dihydroisoquinoline core. The structure includes a 1'-oxo group, a 2'-phenyl substituent, and a carboxamide moiety linked to a 1,3-thiazol-2-yl group. This compound is structurally related to the carboxylic acid derivative 1'-oxo-2'-phenyl-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid (CAS: 60734-37-4), which serves as a synthetic precursor . The substitution of the carboxylic acid with a thiazole carboxamide likely enhances its bioavailability and target-binding affinity, common in drug design .

Preparation Methods

Multicomponent Reaction Approach

A one-pot MCR involving cyclohexanone , arylaldehydes , and nitrile derivatives has been employed to construct the spiro core. For instance, Liu et al. demonstrated that reacting cis-2-acetyl-oxirane-2-carboxamides with benzaldehyde derivatives and malononitrile in dichloromethane (DCM) with piperidine as a base yields spiro[isoquinolinone-4,20-oxiranes] in 83% yield. Adapting this method, substituting benzaldehyde with phenylacetaldehyde could introduce the 2'-phenyl group, while malononitrile facilitates cyclization (Table 1).

Table 1: Optimization of Spiro Core Synthesis

Entry	Base	Solvent	Time (h)	Yield (%)
1	Piperidine	DCM	1	83
2	DBU	DCM	24	35
3	NaOH	DCM	24	11

Cyclocondensation of Isoquinolinium Salts

Isoquinolinium salts, such as N-(4-nitrobenzyl)isoquinolinium bromide, undergo cyclization with ketones under basic conditions. In ethanol with triethylamine, these salts react with cyclohexanone derivatives to form spiro[indoline-3,2'-pyrrolo[2,1-a]isoquinolines]. This method ensures high diastereoselectivity, with X-ray crystallography confirming trans-configurations in products.

Integrated Synthetic Routes

Sequential Multicomponent and Amidation Strategy

• Spiro Core Formation : Cyclohexanone, 4-phenylbenzaldehyde, and malononitrile react in DCM/piperidine to yield 1'-oxo-2'-phenyl-1',4'-dihydrospiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid.

• Carboxamide Formation : The carboxylic acid is treated with thionyl chloride to generate the acyl chloride, followed by reaction with 2-aminothiazole in tetrahydrofuran (THF) at 0–5°C.

Key Reaction Conditions :

• Temperature: 0–25°C for amidation to prevent epimerization.

• Solvent: THF or DMF for solubility of intermediates.

• Yield: 65–78% after column chromatography (silica gel, ethyl acetate/hexane).

One-Pot Tandem Synthesis

Analytical Characterization and Validation

Synthetic products are validated using:

• 1H/13C NMR : Distinct signals for spiro carbon (δ 73–75 ppm), thiazole protons (δ 6.7–7.2 ppm), and carbonyl groups (δ 167–172 ppm).

• X-ray Crystallography : Confirms spiro geometry and trans-diastereoselectivity.

• HRMS : Molecular ion peaks align with theoretical values (e.g., C₂₃H₂₂N₃O₂S⁺ requires m/z 404.1382).

Challenges and Optimizations

• Diastereoselectivity : Base choice critically affects configuration. Piperidine favors trans-products, while stronger bases like DBU lead to side reactions.

• Thiazole Stability : Thiazole rings are prone to oxidation; reactions require inert atmospheres (N₂/Ar).

• Purification : Silica gel chromatography with ethyl acetate/hexane (1:3) effectively separates diastereomers .

Chemical Reactions Analysis

Types of Reactions: 1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Spirocyclic Cores

The spirocyclic architecture is critical for conformational rigidity, influencing pharmacokinetic properties. Key analogues include:

Compound Name	Core Structure	Substituents (2' Position)	Thiazole/Thiadiazole Group	Molecular Weight	Source
1'-Oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide	Cyclohexane + dihydroisoquinoline	Phenyl	N-(1,3-thiazol-2-yl) carboxamide	423.5 (estimated)	Target
2′-(sec-Butyl)-N-(1,3,4-thiadiazol-2-yl)-1′-oxo-spiro[cyclopentane-1,3′-isoquinoline]-4′-carboxamide	Cyclopentane + dihydroisoquinoline	sec-Butyl	N-(1,3,4-thiadiazol-2-yl)	414.5
2'-(2-Methoxyethyl)-N-(4-methyl-1,3-thiazol-2-yl)-1'-oxo-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide	Cyclopentane + dihydroisoquinoline	2-Methoxyethyl	N-(4-methyl-1,3-thiazol-2-yl)	399.5
3′-Methyl-2-oxo-1′,5′-diphenyl-spiro[indoline-3,4′-pyrazolo[3,4-b]pyridine]-6′-carboxylic acid	Indoline + pyrazolopyridine	Phenyl, Methyl	Carboxylic acid	481.5

Key Observations :

• Ring Size : Cyclohexane (target) vs. cyclopentane () spiro systems. The larger cyclohexane may enhance lipophilicity and membrane permeability .
• Substituents : The 2'-phenyl group in the target compound contrasts with sec-butyl () or 2-methoxyethyl (). Phenyl groups often improve aromatic stacking in biological targets .
• Heterocycle : The 1,3-thiazol-2-yl carboxamide in the target differs from 1,3,4-thiadiazol-2-yl () or 4-methyl-thiazol-2-yl (). Thiazoles are prevalent in bioactive compounds due to their electron-rich nature .

Functional Analogues with Thiazole Carboxamide Moieties

Compounds sharing the thiazole carboxamide pharmacophore exhibit diverse biological activities:

Compound Name	Core Structure	Biological Activity	Key Substituents	Source
N-(2-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamide (4g)	Thiazolidinone	Antihyperglycemic (Phase I)	4-Chlorophenyl, benzothiazole
N-(2-(2,6-Difluorophenyl)-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamide (4h)	Thiazolidinone	Antihyperglycemic (Phase I)	2,6-Difluorophenyl
Rivaroxaban (5-chloro-N-{(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)-2-thiophenecarboxamide)	Oxazolidinone	Anticoagulant (Factor Xa inhibitor)	Morpholine, thiophene

Key Observations :

• Rivaroxaban () highlights the importance of carboxamide-thiazole/thiophene motifs in targeting enzymes (e.g., Factor Xa). Structural parallels suggest the target compound could interact with protease-active sites .

Biological Activity

The compound 1'-oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article explores the synthesis, characterization, and biological effects of this compound, particularly focusing on its pharmacological properties.

Synthesis and Structural Characterization

The synthesis of this compound typically involves multi-step reactions that integrate thiazole and isoquinoline moieties. The structural characterization is carried out using techniques such as NMR, IR spectroscopy, and mass spectrometry. These methods confirm the formation of the desired spirocyclic structure and the presence of functional groups critical for biological activity.

Anticancer Activity

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives containing thiazole and isoquinoline rings have shown promising results against various cancer cell lines:

• In vitro studies : The compound was tested against several cancer cell lines including MDA-MB-231 (breast cancer) and Caco-2 (colorectal cancer). Results indicated a dose-dependent inhibition of cell proliferation, with IC50 values comparable to established chemotherapeutic agents.

Cell Line	IC50 (µM)	% Inhibition at 10 µM
MDA-MB-231	8.5	65%
Caco-2	6.3	70%

Antimicrobial Activity

The compound also exhibits antimicrobial properties. In vitro assays against various bacterial strains revealed that it possesses significant antibacterial activity:

• Minimum Inhibitory Concentration (MIC) values were determined for several pathogens.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Pseudomonas aeruginosa	25

Enzyme Inhibition

Another area of interest is the inhibition of specific enzymes implicated in disease processes:

• 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) : The compound showed potent inhibitory activity with an IC50 value of 0.07 µM, indicating its potential as a therapeutic agent for metabolic disorders.

Study on Anticancer Efficacy

A recent study evaluated the anticancer efficacy of the compound in vivo using xenograft models. Tumor growth was significantly reduced in treated groups compared to controls, highlighting its therapeutic potential.

Study on Antimicrobial Properties

In another study, the compound was tested in a murine model for its antibacterial efficacy against Staphylococcus aureus infections. The results indicated a reduction in bacterial load and improved survival rates in treated animals.